Cas no 90648-76-3 (Morpholine,4-[6-(methylsulfonyl)-4-pyrimidinyl]-)

Morpholine,4-[6-(methylsulfonyl)-4-pyrimidinyl]- structure
90648-76-3 structure
Product Name:Morpholine,4-[6-(methylsulfonyl)-4-pyrimidinyl]-
CAS No:90648-76-3
MF:C9H13N3O3S
MW:243.282820463181
CID:815288
PubChem ID:255245
Update Time:2025-04-19

Morpholine,4-[6-(methylsulfonyl)-4-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

    • Morpholine,4-[6-(methylsulfonyl)-4-pyrimidinyl]-
    • 4-(6-methylsulfonylpyrimidin-4-yl)morpholine
    • 4-Morpholino-6-methylsulfonyl-pyrimidin
    • DTXSID60292166
    • 4-(6-(Methylsulfonyl)pyrimidin-4-yl)morpholine
    • NSC80596
    • NSC-80596
    • 90648-76-3
    • 4-[6-(methylsulfonyl)pyrimidin-4-yl]morpholine
    • Inchi: 1S/C9H13N3O3S/c1-16(13,14)9-6-8(10-7-11-9)12-2-4-15-5-3-12/h6-7H,2-5H2,1H3
    • InChI Key: DZMQOLAFFHUCCO-UHFFFAOYSA-N
    • SMILES: S(C)(C1=CC(=NC=N1)N1CCOCC1)(=O)=O

Computed Properties

  • Exact Mass: 243.06800
  • Monoisotopic Mass: 243.06776246g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 80.8Ų

Experimental Properties

  • PSA: 80.77000
  • LogP: 0.86250
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